Cas no 102308-71-4 (5-Benzothiazolamine,6-methoxy-2-methyl-)

5-Benzothiazolamine,6-methoxy-2-methyl- structure
102308-71-4 structure
Product Name:5-Benzothiazolamine,6-methoxy-2-methyl-
CAS No:102308-71-4
MF:C9H10N2OS
MW:194.253500461578
CID:125026
Update Time:2024-01-25

5-Benzothiazolamine,6-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Benzothiazolamine,6-methoxy-2-methyl-
    • Benzothiazole, 5-amino-6-methoxy-2-methyl- (6CI)
    • Inchi: 1S/C9H10N2OS/c1-5-11-7-3-6(10)8(12-2)4-9(7)13-5/h3-4H,10H2,1-2H3
    • InChI Key: PBONACPBKPDBEW-UHFFFAOYSA-N
    • SMILES: S1C2=CC(OC)=C(N)C=C2N=C1C

Computed Properties

  • Exact Mass: 194.0515
  • Monoisotopic Mass: 194.051
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76.4A^2

Experimental Properties

  • PSA: 48.14
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